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Compound of Interest

Compound Name: Chlorosoman

Cat. No.: B1197869 Get Quote

Disclaimer: Soman (GD) is an extremely toxic organophosphorus nerve agent classified as a

weapon of mass destruction.[1] Its production and stockpiling are outlawed by the Chemical

Weapons Convention of 1993.[1] The following information is intended for legitimate defense

research by authorized researchers, scientists, and drug development professionals focused

on developing medical countermeasures and enhancing public safety. Strict adherence to all

safety protocols and legal regulations is mandatory when handling this substance.

These notes detail the application of Soman in a research context, specifically for the study of

its toxicology and the development of effective medical countermeasures.

Mechanism of Action
Soman is a potent and irreversible inhibitor of cholinesterase enzymes, primarily

acetylcholinesterase (AChE).[1][2][3] AChE is critical for nervous system function, as it

hydrolyzes the neurotransmitter acetylcholine (ACh) in synaptic clefts and neuromuscular

junctions, terminating the signal.[4][5]

The mechanism of toxicity involves two key steps:

Inhibition (Phosphonylation): Soman rapidly phosphonylates a serine residue in the active

site of AChE, forming a stable covalent adduct.[1][6] This inactivation of AChE leads to the

accumulation of excess acetylcholine in the synapses.[4][7] The buildup of ACh results in

hyperstimulation of muscarinic and nicotinic receptors, leading to a cholinergic crisis
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characterized by symptoms such as convulsions, paralysis, respiratory failure, and death.[2]

[3][8]

Aging: The Soman-AChE complex undergoes a rapid secondary reaction known as "aging."

[1][9] This process involves the dealkylation (loss of the pinacolyl group) of the

phosphonylated enzyme, resulting in a form that is resistant to reactivation by standard

oxime antidotes.[4][9] The aging process for Soman is exceptionally fast, with a half-life of

only a few minutes, which presents a major challenge for effective treatment.[4][10] Once

aged, the restoration of AChE activity depends on the de novo synthesis of the enzyme.[9]
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Challenges in Antidote Development

Consequences
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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